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Chemical Profile of Osmanthuside H

The table below summarizes the key identified characteristics of Osmanthuside H:

Property Description

IUPAC Name 2-(4-Hydroxyphenyl)ethyl 6-O-[(2R,3R,4R)-3,4-dihydroxy-4-

(hydroxymethyl)tetrahydrofuran-2-yl]-β-D-glucopyranoside [1]

Chemical Formula C₁₉H₂₈O₁₁ [1]

Molecular Weight 432.4 g/mol [1]

Classification Phenylethanoid glycoside (a type of iridoid or monoterpenoid) [1]

Main Reported
Activities

Antioxidant, anti-inflammatory [1]

Source in
Literature

Osmanthus fragrans and related species [1]
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While a specific step-by-step protocol for Osmanthuside H was not found, the following methodologies

from studies on Osmanthus fragrans provide a relevant experimental framework.

General Workflow for Compound Isolation: Research on Osmanthus fragrans var. aurantiacus

leaves typically involves a bioactivity-guided isolation process. The common workflow includes:

extraction of plant material with solvents, fractionation using liquid-liquid partition (e.g., with ethyl

acetate), and subsequent multiple chromatographic steps such as silica gel, Sephadex LH-20, and

preparative HPLC for final purification [2] [3]. The isolation of allelopathic compounds from

Osmanthus leaves also followed this approach, using cress bioassays to track active fractions [3].

Instrumental Analysis and Identification:

HPLC-MS/MS: This is a powerful technique for identifying and quantifying bioactive

components in complex plant matrices. Methods typically use a C-18 column with a mobile
phase of water (with 0.1% formic acid) and acetonitrile in a gradient elution. Mass spectrometry

with electrospray ionization (ESI) in negative ion mode is often employed for detection [4] [5].
GNPS Molecular Networking: The Global Natural Products Social Molecular Networking

platform can be used to rapidly annotate compounds in a crude extract by comparing their
MS/MS fragmentation patterns with a reference library [2].

NMR and CD Spectroscopy: The structure of new compounds, including absolute
configuration, is established using techniques like Nuclear Magnetic Resonance (NMR) and

Circular Dichroism (CD) spectroscopy [2].

Potential Molecular Mechanisms

Although the specific mechanism of action for Osmanthuside H is not detailed in the search results, studies

on Osmanthus fragrans extracts and other isolated compounds provide clues about relevant pathways,

particularly for anti-inflammatory effects.

The diagram below illustrates a key anti-inflammatory pathway identified for active compounds in

Osmanthus fragrans:
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Proposed anti-inflammatory pathway for Osmanthus fragrans compounds.

Research indicates that bioactive compounds from Osmanthus fragrans exhibit anti-inflammatory effects by

inhibiting the production of key inflammatory mediators like cyclooxygenase-2 (COX-2) and inducible

nitric oxide synthase (iNOS). This inhibition is achieved by blocking the upstream ERK 1/2 MAPK

signaling pathway [2]. In silico studies also support the binding affinity of these compounds to molecular

targets involved in inflammation [2].

Research Gaps and Future Directions

Source Specification: Future work should focus on confirming the presence and concentration of
Osmanthuside H in Osmanthus asiaticus bark specifically.

Mechanism Elucidation: Detailed studies, including molecular docking and in vitro assays, are
needed to confirm if Osmanthuside H operates through the ERK 1/2 MAPK pathway or other

mechanisms.
Bioactivity Profiling: Comprehensive screening of Osmanthuside H's bioactivity beyond antioxidant

and anti-inflammatory effects is warranted.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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